Cas no 2138572-84-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid
• CAS No: 2138572-84-4
• MF: C₂₈H₂₈N₂O₄
• MW: 456.532927513123
• CID: 6114539
• PubChem ID: 165498814
• Update Time: 2025-06-14

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153997
• 2138572-84-4
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid

• Inchi： 1S/C28H28N2O4/c1-18-12-14-30(15-13-18)19-10-11-24(27(31)32)26(16-19)29-28(33)34-17-25-22-8-4-2-6-20(22)21-7-3-5-9-23(21)25/h2-11,16,18,25H,12-15,17H2,1H3,(H,29,33)(H,31,32)
• InChI Key： YBDKCXUTKJOVLY-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=CC(=C1)N1CCC(C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.20490738g/mol
• Monoisotopic Mass: 456.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid

Comprehensive Overview of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 2138572-84-4)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 2138572-84-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 4-methylpiperidine moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and modulating central nervous system (CNS) disorders.

The compound's Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique that has gained traction in recent years for its efficiency in producing high-purity peptides. With the growing demand for peptide-based drugs and bioconjugation strategies, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid has emerged as a critical building block. Its compatibility with automated synthesizers and resistance to side reactions make it a preferred choice for researchers exploring peptide therapeutics and drug delivery systems.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the role of 4-methylpiperidine in enhancing the bioavailability and binding affinity of small molecules. This has spurred interest in CAS No. 2138572-84-4 as a scaffold for designing selective kinase inhibitors and allosteric modulators. Additionally, its benzoic acid moiety offers opportunities for further derivatization, enabling the creation of prodrugs and targeted therapies.

From an analytical perspective, the compound's purity and stability are critical for reproducible results in high-throughput screening (HTS) and medicinal chemistry workflows. Quality control protocols often employ HPLC and mass spectrometry to verify its integrity, ensuring compliance with Good Laboratory Practice (GLP) standards. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-quality intermediates like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid is expected to rise.

Environmental and regulatory considerations also play a role in the compound's applications. Its synthesis and handling adhere to green chemistry principles, minimizing waste and hazardous byproducts. Researchers are exploring sustainable synthetic routes to further reduce the environmental footprint of peptide-based drug development. This aligns with the broader industry trend toward eco-friendly pharmaceuticals and green manufacturing.

In summary, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 2138572-84-4) represents a versatile and high-value compound in modern drug discovery. Its applications span peptide synthesis, GPCR targeting, and prodrug design, making it a focal point for academic and industrial research. As the field evolves, this compound is poised to contribute significantly to breakthroughs in precision medicine and therapeutic innovation.